Cas no 912340-40-0 (4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid)
912340-40-0 structure
Product Name:4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid
CAS No:912340-40-0
MF:C13H15N3O2
MW:245.277102708817
CID:2184261
Update Time:2023-08-06
4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-Benzyl-1h-1,2,3-triazol-4-yl)butanoic acid
- OAWCYVBOWRJWMA-UHFFFAOYSA-N
- 4-(1-benzyl-1H-[1,2,3]triazol-4-yl)-butyric acid
- 4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid
-
- Inchi: 1S/C13H15N3O2/c17-13(18)8-4-7-12-10-16(15-14-12)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2,(H,17,18)
- InChI Key: OAWCYVBOWRJWMA-UHFFFAOYSA-N
- SMILES: OC(CCCC1=CN(CC2C=CC=CC=2)N=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 267
- Topological Polar Surface Area: 68
4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
912340-40-0 (4-(1-Benzyl-1H-1,2,3-triazol-4-yl)butanoic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk